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Compound of Interest

Compound Name: 5-Indanol

Cat. No.: B105451

Essential Safety and Handling Guide for 5-Indanol

This guide provides crucial safety and logistical information for the proper handling and
disposal of 5-Indanol, tailored for researchers, scientists, and drug development professionals.
Following these procedures is essential for ensuring laboratory safety and minimizing risks
associated with this chemical.

Chemical and Physical Properties of 5-Indanol

Property Value Source
CAS Number 1470-94-6 [1]12]
Molecular Formula CoH100 [2][3]
Molecular Weight 134.18 g/mol [1112]

Light brown or gray-brown
Appearance ] ) [21[31[4115]
solid/crystalline powder

Melting Point 51-53 °C [11[2]
Boiling Point 255 °C [1112]
Flash Point 110 °C (230 °F) - closed cup [1]
Vapor Pressure 0.014 mm Hg [4]
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Hazard ldentification and GHS Classification

5-Indanol is classified as a hazardous substance. The primary hazards are:
o Acute Dermal Toxicity (Category 3): Toxic in contact with skin (H311).[1][3]
o Skin Irritation (Category 2): Causes skin irritation (H315).[3]

e Serious Eye Irritation (Category 2): Causes serious eye irritation (H319).[3]
The signal word for 5-Indanol is Danger.[1][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to ensure user safety when handling 5-Indanol.
The following equipment must be worn at all times.

PPE Category Required Equipment Specifications

Nitrile or other suitable
Hand Protection Chemical-resistant gloves material. Inspect for tears

before use.

Goggles may be required for
] Safety glasses with side splash hazards. The face
Eye and Face Protection ) ) ) ] N
shields and a face shield shield provides an additional

layer of protection.[1][6]

) ] N95 (US) or equivalent dust Use in a well-ventilated area or
Respiratory Protection )
mask a chemical fume hood.[1]

) Fully buttoned to protect skin
Body Protection Laboratory coat ]
and personal clothing.

. To protect against spills and
Foot Protection Closed-toe shoes ) )
falling objects.[7]

Operational Plan: Step-by-Step Handling Procedure
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Adherence to a strict operational workflow is critical for minimizing exposure and ensuring safe
handling of 5-Indanol.

/

Preparation

1. Designate Handling Area
Ensure a well-ventilated space, preferably a chemical fume hood.

:

2. Assemble PPE
Collect all required PPE as listed in the table above.

:

3. Inspect PPE
Check for any damage or defects before wearing.

:

4. Don PPE
Put on all personal protective equipment correctly.

- J

4 )

Handling
y

5. Weighing
Carefully weigh the required amount of 5-Indanol, avoiding dust generation.

:

6. Transfer
Transfer the chemical to the reaction vessel.

:

7. Dissolution
If dissolving, add solvent slowly to prevent splashing.

Post-Handlinvg & Cleanup

8. Decontaminate
Clean all equipment and the work area thoroughly.

:

9. Doff PPE
Remove PPE in the correct order to avoid contamination.

:

10. Personal Hygiene
Wash hands and any exposed skin thoroughly with soap and water.

- J
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Click to download full resolution via product page
Figure 1. Step-by-step workflow for the safe handling of 5-Indanol.

Disposal Plan

Proper disposal of 5-Indanol and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:
e Solid Waste:

o Place any unused or contaminated solid 5-Indanol into a clearly labeled hazardous waste

container.

o Contaminated materials such as weighing paper, gloves, and paper towels should also be
disposed of in this container.

e Liquid Waste:

o Solutions containing 5-Indanol should be collected in a separate, labeled hazardous
waste container for liquid organic waste.

o Do not pour any solutions containing 5-lndanol down the drain.[8]
Disposal Procedure:
o All waste must be disposed of through an approved waste disposal plant.[5]
» Follow all local, state, and federal regulations for the disposal of toxic organic materials.

» The RIDADR classification for 5-Indanol is UN 2811 6.1/PG 3, indicating a toxic solid.[2]
This information should be provided to the waste disposal service.

Emergency Procedures

In Case of Exposure:
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek immediate medical attention as 5-Indanol is toxic in contact
with skin.[3]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[3]

Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. Seek medical attention if you feel unwell.

Ingestion: If swallowed, call a poison center or doctor immediately. Do not induce vomiting.

In Case of a Spill:

Evacuate the immediate area.

Wearing the appropriate PPE, cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

Carefully sweep or scoop the absorbed material into a labeled hazardous waste container.
Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Dispose of all cleanup materials as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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